6-(2-Thienyl)-2,4-bis(trifluoromethyl)pyrimidine

Specification

• Molecular Formula: C10H4F6N2S
• Molecular Weight: 298.21 g/mol
• IUPAC Name: 4-thiophen-2-yl-2,6-bis(trifluoromethyl)pyrimidine
• Standard InChI: InChI=1S/C10H4F6N2S/c11-9(12,13)7-4-5(6-2-1-3-19-6)17-8(18-7)10(14,15)16/h1-4H
• Standard InChI Key: MIXAWDWSEXAZSS-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC(=C1)C2=CC(=NC(=N2)C(F)(F)F)C(F)(F)F

Introduction

Structural and Molecular Characteristics

Molecular Architecture

The compound’s structure combines a pyrimidine ring with a thiophene substituent and two electron-withdrawing trifluoromethyl groups. The thienyl group at position 6 introduces π-conjugation, while the trifluoromethyl groups at positions 2 and 4 enhance metabolic stability and lipophilicity. X-ray crystallography of related pyrimidine derivatives reveals planar geometries that facilitate intermolecular interactions, a feature critical for both biological activity and material properties.

Table 1: Key Molecular Properties

Property	Value
Molecular Formula	$\text{C}_{10}\text{H}_{4}\text{F}_{6}\text{N}_{2}\text{S}$
Molecular Weight	298.21 g/mol
IUPAC Name	4-thiophen-2-yl-2,6-bis(trifluoromethyl)pyrimidine
Topological Polar Surface Area	52.0 Ų

Synthesis and Production

Laboratory-Scale Synthesis

The Suzuki–Miyaura cross-coupling reaction is the most widely used method for synthesizing 6-(2-Thienyl)-2,4-bis(trifluoromethyl)pyrimidine. This involves reacting a halogenated pyrimidine (e.g., 2,4-bis(trifluoromethyl)-6-iodopyrimidine) with 2-thienylboronic acid in the presence of a palladium catalyst (e.g., Pd(PPh₃)₄) and a base such as potassium carbonate. Typical yields range from 65% to 80%, with purity confirmed via HPLC and NMR spectroscopy.

Reaction Conditions:

• Solvent: Tetrahydrofuran (THF) or dimethylformamide (DMF)

• Temperature: 80–100°C

• Duration: 12–24 hours

Industrial-Scale Production

Industrial synthesis employs continuous flow reactors to enhance efficiency and reduce waste. Automated systems optimize reagent ratios and reaction kinetics, achieving batch-to-batch consistency. Solvent recovery systems and green chemistry principles are prioritized to minimize environmental impact.

Chemical Reactivity and Functionalization

Oxidation and Reduction

The thienyl moiety undergoes oxidation with agents like m-chloroperbenzoic acid (mCPBA) to form sulfoxides or sulfones, altering electronic properties without disrupting the pyrimidine core. Reduction of the pyrimidine ring using sodium borohydride yields dihydro derivatives, which are intermediates for further functionalization.

Nucleophilic Substitution

Reaction Type	Reagents/Conditions	Major Product
Oxidation	mCPBA, CH₂Cl₂, 0°C	6-(2-Thienyl S-oxide)-2,4-bis(trifluoromethyl)pyrimidine
Reduction	NaBH₄, MeOH, 25°C	5,6-Dihydro-2,4-bis(trifluoromethyl)pyrimidine
Substitution	Morpholine, K₂CO₃, DMF	2-Morpholino-4-(trifluoromethyl)-6-(2-thienyl)pyrimidine

Compound	IC₅₀ (μM)	% Inhibition at 10 mg/kg
6-(2-Thienyl)-2,4-bis(trifluoromethyl)pyrimidine	0.04	60
Celecoxib	0.04	58
Ibuprofen	2.1	45

Antimicrobial Properties

While direct data on this compound’s antibacterial activity is limited, structurally analogous pyrimidines show broad-spectrum activity. For instance, 4-amino-6-methylpyrimidine inhibits E. coli with an MIC of 5.0 μg/mL, suggesting potential for further exploration.

Industrial and Materials Science Applications

Electronic Materials

The compound’s π-conjugated system and electron-deficient pyrimidine ring make it a candidate for organic semiconductors. Boron chelation, as demonstrated in related pyrimidines, enhances planarity and charge transport properties, enabling applications in OLEDs and photovoltaic devices.

Catalysis and Ligand Design

As a rigid O∧N∧O ligand, the compound facilitates the synthesis of transition metal complexes. Palladium complexes derived from similar pyrimidines exhibit high catalytic activity in cross-coupling reactions, underscoring its utility in homogeneous catalysis.